4-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride

• IUPAC Name: 5-tert-butyl-3-piperidin-4-yl-1,2,4-oxadiazole;hydrochloride
• InChI: InChI=1S/C11H19N3O.ClH/c1-11(2,3)10-13-9(14-15-10)8-4-6-12-7-5-8;/h8,12H,4-7H2,1-3H3;1H
• InChI Key: AWQBBHDAPGPKTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC(=NO1)C2CCNCC2.Cl
• Molecular Formula: C11H20ClN3O
• Molecular Weight: 245.75 g/mol

Description

The 1,2,4-oxadiazole structure is a five-membered heterocyclic ring that has received considerable attention due to its unique bioisosteric properties and a wide spectrum of biological activities. It forms an important constituent of biologically active compounds, including natural products.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazole derivatives often involves the activation of amidoximes, resulting in the formation of a Lewis acid–ammonia complex as a leaving group, giving rise to the formation of the nitrile oxide.

Molecular Structure Analysis

Oxadiazoles are five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms. Depending on the position of nitrogen atoms, oxadiazoles may occur in the form of four different isomers: 1,2,3-oxadiazole, 1,2,4-oxadiazole, 1,2,5-oxadiazole, and 1,3,4-oxadiazole.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-oxadiazole derivatives are diverse and depend on the specific compound and reaction conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazole derivatives can vary widely depending on the specific compound. For example, the compound “tert-butyl 4- (3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)piperidine-1-carboxylate” has a molecular weight of 335.421 and a chemical formula of C16H21N3O3S.

Scientific Research Applications

Multilayer Polymer Light-Emitting Diodes (PLEDs)

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Bistable Nonvolatile Memory Devices

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Plastic Scintillators

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Drug Discovery

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Fluorescent Labeling

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Materials Science

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Safety And Hazards

The safety and hazards associated with 1,2,4-oxadiazole derivatives can vary depending on the specific compound. For example, the compound “3- (3-tert-Butyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride” has hazard statements H317 - H319.

Future Directions

The interest in 1,2,4-oxadiazoles’ biological application has been doubled in the last fifteen years. This suggests that there is significant potential for future research and development in this area.